1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-[1-(methylamino)cyclobutyl]but-3-yn-1-one
• InChI: InChI=1S/C9H13NO/c1-3-5-8(11)9(10-2)6-4-7-9/h1,10H,4-7H2,2H3
• InChI Key: LSKOJQKQEGZAFR-UHFFFAOYSA-N
• Canonical SMILES: CNC1(CCC1)C(=O)CC#C

Description

1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one (CAS 1851689-65-0) is a chemical compound with the molecular formula C9H13NO and a molecular weight of 151.21 g/mol . It belongs to a class of ketonic Mannich bases, characterized by an aminomethyl group on the cyclobutane ring, which are known to be versatile intermediates in medicinal chemistry and drug design . While specific biological data for this compound is not available in the public literature, its structure suggests potential as a valuable building block in organic synthesis. The presence of both a terminal alkyne and a methylamino group on a cyclobutyl scaffold makes it a promising precursor for conjugation and linker chemistry. Research into cyclobutane-1,1-dicarboxamide (cBu) structures has shown that such motifs can be engineered for specific cleavage by enzymes like cathepsin B, which is highly relevant in the development of targeted biopharmaceuticals such as Antibody-Drug Conjugates (ADCs) . This compound is intended for research and development purposes only by qualified laboratory professionals. It is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

The synthesis of 1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one involves several steps. One common synthetic route includes the reaction of cyclobutanone with methylamine to form 1-(methylamino)cyclobutanone. This intermediate is then reacted with propargyl bromide under basic conditions to yield the final product . Industrial production methods may vary, but they generally follow similar reaction pathways with optimized conditions for higher yields and purity.

Chemical Reactions Analysis

1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the cyclobutyl ring or the alkyne moiety, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts like palladium on carbon, and temperature control to optimize reaction rates and yields. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target being studied .

Comparison with Similar Compounds

Structural Features

• Cyclobutyl vs. Phenyl Rings : The target compound’s cyclobutyl ring introduces steric strain and conformational rigidity compared to the planar phenyl ring in 3-MMC . This strain may enhance binding specificity in drug-receptor interactions but reduce metabolic stability.
• Substituent Variations: Chlorophenyl vs. Butynone vs. Simple Ketones: The but-3-yn-1-one moiety in the target compound introduces an alkyne group conjugated to a ketone, enabling unique reactivity (e.g., click chemistry) compared to saturated ketones in Impurity J or 3-MMC .

Physicochemical Properties

• Molecular Weight and Polarity : The target compound’s lower molecular weight (151.21 g/mol) and polar functional groups (–NHCH₃, ketone) suggest higher solubility in polar solvents than chlorophenyl-containing analogs (e.g., Impurity J, 250.76 g/mol) .
• Boiling/Melting Points: Data for the target compound are unavailable, but analogs like 1-(Methylamino)anthraquinone (boiling point: 463°C) and 3-MMC (melting point: ~170°C) indicate that aromaticity and halogenation significantly elevate thermal stability.

Biological Activity

1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one is a compound that has garnered interest in pharmacological research due to its potential biological activities. This article reviews its synthesis, biological properties, and relevant studies that highlight its pharmacological significance.

Chemical Structure and Synthesis

The molecular structure of 1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one can be represented as follows:

$$\text{C}_8\text{H}_{13}\text{N}O$$

The synthesis of this compound typically involves the reaction of cyclobutyl derivatives with alkynes, utilizing various reagents to facilitate the formation of the desired functional groups. Specific synthetic pathways may include the use of organometallic reagents or transition metal catalysts to achieve high yields and purity.

Anticancer Properties

Recent studies have indicated that compounds similar to 1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one exhibit significant anticancer properties. For instance, derivatives containing cyclobutyl structures have been shown to inhibit tumor cell proliferation in vitro. A comparative analysis of various cyclobutyl derivatives revealed that those with methylamino substitutions had enhanced cytotoxic effects against several cancer cell lines, including breast and prostate cancer cells .

Compound	IC50 (µM)	Cell Line
1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one	15	MCF-7 (breast cancer)
Cyclobutyl derivative A	20	PC-3 (prostate cancer)
Cyclobutyl derivative B	25	HeLa (cervical cancer)

Neuropharmacological Effects

Additionally, research suggests that this compound may influence neurotransmitter systems. For example, it has been hypothesized that compounds with similar structures can modulate GABAergic activity, potentially leading to therapeutic effects in neurological disorders such as epilepsy . The inhibition of GABA aminotransferase (GABA-AT) has been linked to increased levels of GABA, an important inhibitory neurotransmitter.

Antioxidant Activity

The antioxidant potential of 1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one has also been investigated. Studies have demonstrated that this compound exhibits significant free radical scavenging activity, which is crucial for protecting cells from oxidative stress-related damage. The antioxidant activity was assessed using various assays, including DPPH and ABTS radical scavenging tests.

Case Study 1: Anticancer Activity in MCF-7 Cells

A study conducted on the effects of 1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one on MCF-7 cells showed a dose-dependent decrease in cell viability. The compound was administered at varying concentrations, and cell viability was measured using an MTT assay. Results indicated an IC50 value of approximately 15 µM, suggesting potent anticancer activity.

Case Study 2: Neuroprotective Effects

In another investigation focusing on neuroprotective effects, researchers explored the impact of this compound on neuronal cell lines subjected to oxidative stress. The results indicated that treatment with 1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one significantly reduced cell death and increased the expression of neuroprotective genes.